Aluminum-26

• CAS RN: 14682-66-7
• Molecular Formula: Al
• Molecular Weight: 25.986892 g/mol
• IUPAC Name: aluminum-26
• InChI: InChI=1S/Al/i1-1
• InChI Key: XAGFODPZIPBFFR-BJUDXGSMSA-N
• Isomeric SMILES: [26Al]
• SMILES: [Al]
• synonyms: 26Al radioisotope; Al-26 radioisotope; Aluminium-26; Aluminum-26

Description

Aluminium-26 atom is the radioactive isotope of aluminium with relative atomic mass 25.986892 and half-life of 717,000 years.

Scientific Research Applications

Scientific Research Applications of Aluminum-26

• Aluminum Diffusion Studies :

  • Al-26 diffusion in 2/1-mullite : A study by Fielitz et al. (2006) utilized the radioactive isotope Aluminum-26 (Al-26) for measuring aluminum diffusivities in mullite, an important component of ceramics and geological materials. The depth distribution of Al-26 was analyzed using Secondary Ion Mass Spectrometry after diffusion experiments, highlighting a novel approach to study aluminum diffusion in complex materials (Fielitz et al., 2006).

• Aluminum in Neurotoxicology :

  • Uptake of aluminum in the brain : Walton et al. (1995) investigated the uptake of trace amounts of aluminum into the brain from drinking water using radioactive soluble aluminum (26Al). This study is significant in understanding the potential long-term health effects of aluminum exposure in humans (Walton et al., 1995).

• Aluminum Alloy Research :

  • Strength of Aluminum Alloys : A 2021 study by Roy et al. examined the interatomic potentials for Aluminum and Aluminum-Lithium alloys, using the MEAM potential to predict properties like cohesive energy, elastic constants, and interphase strength, thereby contributing to advancements in aerospace and cryogenic applications (Roy et al., 2021).

• Aluminum in Materials Science :

  • Aluminum Hydride for Energy Storage : Graetz et al. (2011) reviewed aluminum hydride (AlH3) as a hydrogen and energy storage material, discussing its applications in rocket fuel, explosives, reducing agents, and as a hydrogen source for portable fuel cells. The study highlights the role of Al-26 in advancing energy storage technologies (Graetz et al., 2011).

• Aluminum in Nuclear Research :

  • Residual Radioisotopes from Aluminum Capsules : Kambali et al. (2017) studied the production of residual radioisotopes, including Al-26, in aluminum bodies used in the production of technetium-99m, a radioisotope used in medical imaging. This research is crucial for understanding the safety implications in the production of medical isotopes (Kambali et al., 2017).

• Aluminum in Civil Engineering :

  • Structural Applications of Aluminum : Mazzolani (2006) provided an overview of the use of aluminum alloys in civil engineering, including structural applications, highlighting the evolution of aluminum alloy structures over decades (Mazzolani, 2006).